Cas no 879208-42-1 (SC-53116 Hydrochloride Hydrate)

SC-53116 Hydrochloride Hydrate is a high-purity chemical compound primarily utilized in pharmaceutical research and development. Its hydrochloride salt form enhances solubility and stability, making it suitable for in vitro and in vivo studies. The hydrate component ensures consistent hydration levels, critical for reproducibility in experimental applications. This compound is characterized by its precise molecular structure, verified through advanced analytical techniques such as NMR and HPLC. It is commonly employed as a reference standard or intermediate in the synthesis of biologically active molecules. Strict quality control measures ensure batch-to-batch consistency, meeting the stringent requirements of research and industrial applications.
SC-53116 Hydrochloride Hydrate structure
879208-42-1 structure
Product Name:SC-53116 Hydrochloride Hydrate
CAS No:879208-42-1
MF:C16H23Cl2N3O2
MW:360.278722047806
CID:1060767
PubChem ID:71752133
Update Time:2025-06-13

SC-53116 Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

    • SC-53116 Hydrochloride Hydrate
    • (1S-cis)-4-AMino-5-chloro-N-[(hexahydro- 1H-pyrrolizin-1-yl)Methyl]-2-MethoxybenzaMide Hydrochloride Hydrate
    • 4-amino-5-chloro-N-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide,hydrochloride
    • SC-53116 Hydrochlori
    • Benzamide, 4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-, monohydrochloride (9CI)
    • 4-amino-5-chloro-N-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide;hydrochloride
    • 4-Amino-5-chloro-N-{[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl}-2-methoxybenzamide--hydrogen chloride (1/1)
    • SC-53116 HCl
    • AKOS040749432
    • 879208-42-1 (HCl)
    • DTXSID00858386
    • SC 53116 Hydrochloride
    • 879208-42-1
    • 4-Amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide Hydrochloride
    • Inchi: 1S/C16H22ClN3O2.ClH/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-9-10-4-6-20-5-2-3-14(10)20;/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21);1H/t10-,14-;/m0./s1
    • InChI Key: TVWDAUMNWKAMIX-LPJGFKLNSA-N
    • SMILES: C([C@@H]1CCN2CCC[C@@H]12)NC(C1C=C(Cl)C(N)=CC=1OC)=O.Cl

Computed Properties

  • Exact Mass: 359.11700
  • Monoisotopic Mass: 359.1167324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 71.08000
  • LogP: 4.04080

SC-53116 Hydrochloride Hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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SC-53116 Hydrochloride Hydrate
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SC-53116 Hydrochloride Hydrate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  40 min, rt
1.2 Solvents: Dimethylformamide ;  40 h, rt
1.3 Reagents: Potassium carbonate Solvents: Water ;  rt
2.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, reflux
2.2 Solvents: Water
3.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Ethanol ;  15 h, rt
1.2 Reagents: Potassium hydroxide Solvents: Water ;  rt
2.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  40 min, rt
2.2 Solvents: Dimethylformamide ;  40 h, rt
2.3 Reagents: Potassium carbonate Solvents: Water ;  rt
3.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, reflux
3.2 Solvents: Water
4.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

Production Method 3

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Tetrahydrofuran ;  15 min, 0 °C; 1 h, 0 °C; 16 h, rt
2.1 Reagents: Hydrazine Solvents: Ethanol ;  15 h, rt
2.2 Reagents: Potassium hydroxide Solvents: Water ;  rt
3.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  40 min, rt
3.2 Solvents: Dimethylformamide ;  40 h, rt
3.3 Reagents: Potassium carbonate Solvents: Water ;  rt
4.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, reflux
4.2 Solvents: Water
5.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, reflux
1.2 Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

Production Method 6

Reaction Conditions
1.1 Reagents: N-Ethylpiperidine ,  Tin(II) triflate
1.2 Reagents: Lithium aluminum hydride
2.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Tetrahydrofuran ;  15 min, 0 °C; 1 h, 0 °C; 16 h, rt
3.1 Reagents: Hydrazine Solvents: Ethanol ;  15 h, rt
3.2 Reagents: Potassium hydroxide Solvents: Water ;  rt
4.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  40 min, rt
4.2 Solvents: Dimethylformamide ;  40 h, rt
4.3 Reagents: Potassium carbonate Solvents: Water ;  rt
5.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, reflux
5.2 Solvents: Water
6.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Pyrrolizidine esters and amides as 5-HT4 receptor agonists and antagonists
Becker, Daniel P.; et al, Journal of Medicinal Chemistry, 2006, 49(3), 1125-1139

SC-53116 Hydrochloride Hydrate Raw materials

SC-53116 Hydrochloride Hydrate Preparation Products

Additional information on SC-53116 Hydrochloride Hydrate

Research Brief on SC-53116 Hydrochloride Hydrate (CAS: 879208-42-1): Recent Advances and Applications

SC-53116 Hydrochloride Hydrate (CAS: 879208-42-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a selective agonist for specific receptor targets, particularly in the context of neurological and metabolic disorders. This research brief synthesizes the latest findings on SC-53116 Hydrochloride Hydrate, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

One of the key areas of investigation has been the compound's interaction with serotonin receptors, particularly the 5-HT4 subtype. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that SC-53116 Hydrochloride Hydrate exhibits high affinity and selectivity for 5-HT4 receptors, making it a promising candidate for the treatment of gastrointestinal motility disorders and cognitive impairments. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the binding dynamics and functional outcomes of this interaction.

Further research has explored the pharmacokinetic profile of SC-53116 Hydrochloride Hydrate. A recent preclinical trial reported in European Journal of Pharmacology (2024) investigated the compound's bioavailability, metabolism, and distribution in animal models. The results indicated favorable absorption and tissue penetration, with minimal off-target effects. These findings support the potential for SC-53116 Hydrochloride Hydrate to be developed into a clinically viable therapeutic agent.

In addition to its neurological applications, SC-53116 Hydrochloride Hydrate has shown promise in metabolic research. A 2024 study in Cell Metabolism revealed that the compound can modulate insulin secretion in pancreatic beta cells, suggesting a potential role in diabetes management. The study employed high-throughput screening and functional genomics to identify the underlying pathways involved in this effect.

Despite these advancements, challenges remain in the clinical translation of SC-53116 Hydrochloride Hydrate. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, particularly with other receptor modulators, to enhance efficacy and reduce side effects.

In conclusion, SC-53116 Hydrochloride Hydrate (CAS: 879208-42-1) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its selective receptor targeting, favorable pharmacokinetics, and broad therapeutic potential make it a subject of continued interest. Future research should focus on overcoming translational barriers and expanding its applications to other disease areas.

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